molecular formula C23H27N3O3S B12808356 2,5-Piperazinedione, 1-(4-oxo-2-tricyclo(3.3.1.1(3,7))dec-1-yl-3-thiazolidinyl)-4-phenyl- CAS No. 70218-63-2

2,5-Piperazinedione, 1-(4-oxo-2-tricyclo(3.3.1.1(3,7))dec-1-yl-3-thiazolidinyl)-4-phenyl-

Cat. No.: B12808356
CAS No.: 70218-63-2
M. Wt: 425.5 g/mol
InChI Key: ULPJAHPQOCMEHE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Nuclear Magnetic Resonance (NMR) Spectral Analysis

Predicted NMR signals for the compound are as follows:

1H NMR (600 MHz, DMSO-d6)

  • Piperazinedione protons : The two equivalent NH groups (positions 1 and 4) resonate as singlets at δ 8.2–8.5 ppm due to deshielding by adjacent carbonyls.
  • Thiazolidine protons :
    • SCH2 groups appear as a multiplet at δ 3.1–3.3 ppm.
    • The bridgehead proton on the tricyclo system (position 1) shows a distinct doublet at δ 4.7 ppm (J = 9.8 Hz).
  • Phenyl protons : Aromatic protons resonate as a multiplet at δ 7.2–7.4 ppm.

13C NMR (150 MHz, DMSO-d6)

  • Carbonyl carbons : C=O groups in the piperazinedione and thiazolidine rings resonate at δ 168–172 ppm.
  • Tricyclodecane carbons : Bridgehead carbons (C3, C7) appear at δ 45–50 ppm, while methylene carbons resonate at δ 25–35 ppm.

Mass Spectrometric Fragmentation Patterns

Hypothetical fragmentation pathways under electron ionization (EI-MS) include:

  • Loss of phenyl group : Molecular ion ([M]+- , m/z ~358) fragments via cleavage of the C–N bond at position 4, yielding a peak at m/z 281 ([M – C6H5]+- ).
  • Thiazolidine ring opening : Elimination of the 4-oxo-thiazolidinyl group generates a fragment at m/z 210.
  • Tricyclo system stability : The tricyclo[3.3.1.1³⁷]decane moiety remains intact in most fragments due to its structural rigidity, producing a base peak at m/z 135.

Figure 1: Proposed Fragmentation Pathways

  • Pathway A: Cleavage at the piperazinedione N–C bond.
  • Pathway B: Retro-Diels-Alder fragmentation of the thiazolidine ring.

Properties

CAS No.

70218-63-2

Molecular Formula

C23H27N3O3S

Molecular Weight

425.5 g/mol

IUPAC Name

1-[2-(1-adamantyl)-4-oxo-1,3-thiazolidin-3-yl]-4-phenylpiperazine-2,5-dione

InChI

InChI=1S/C23H27N3O3S/c27-19-13-25(20(28)12-24(19)18-4-2-1-3-5-18)26-21(29)14-30-22(26)23-9-15-6-16(10-23)8-17(7-15)11-23/h1-5,15-17,22H,6-14H2

InChI Key

ULPJAHPQOCMEHE-UHFFFAOYSA-N

Canonical SMILES

C1C2CC3CC1CC(C2)(C3)C4N(C(=O)CS4)N5CC(=O)N(CC5=O)C6=CC=CC=C6

Origin of Product

United States

Biological Activity

2,5-Piperazinedione, 1-(4-oxo-2-tricyclo(3.3.1.1(3,7))dec-1-yl-3-thiazolidinyl)-4-phenyl- is a complex organic compound that has garnered attention for its potential biological activities. This article reviews the biological activity of this compound, including its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound is characterized by the following structural elements:

  • Piperazine Core : A six-membered ring containing two nitrogen atoms.
  • Thiazolidine Moiety : A five-membered ring containing sulfur and nitrogen.
  • Tricyclic Structure : The tricyclic component enhances the compound's interaction with biological targets.

The molecular formula for this compound is C20H24N4O2SC_{20}H_{24}N_{4}O_{2}S with a molecular weight of approximately 368.496 g/mol.

Antiviral Properties

Research indicates that derivatives of piperazinedione compounds may exhibit antiviral activity. For instance, studies have shown that related compounds can inhibit HIV-1 integrase, a crucial enzyme in the viral replication cycle. While specific data on the target compound's activity against HIV or other viruses is limited, its structural similarity to known inhibitors suggests potential antiviral applications.

Antibacterial and Antifungal Activity

The antibacterial and antifungal properties of piperazine derivatives have been explored extensively. A study on related piperazine compounds demonstrated significant antibacterial activity against various strains of bacteria, suggesting that modifications to the piperazine core can enhance efficacy . Furthermore, antifungal assays have indicated that certain derivatives possess promising antifungal properties, potentially making them candidates for new antimicrobial agents .

The biological activity of 2,5-Piperazinedione derivatives is often attributed to their ability to interact with specific enzymes and receptors:

  • Enzyme Inhibition : The presence of the piperazine ring allows for selective binding to active sites on enzymes, potentially leading to inhibition of critical metabolic pathways.
  • Receptor Modulation : The unique structural features may enable these compounds to modulate receptor activity, influencing signal transduction pathways within cells.

Case Study 1: Antiviral Activity

A comprehensive study examined the antiviral potential of a series of piperazine derivatives, including those similar to 2,5-Piperazinedione. The findings revealed that specific structural modifications significantly enhanced antiviral efficacy against HIV.

Case Study 2: Antibacterial Efficacy

In vitro studies assessed the antibacterial properties of piperazine derivatives against common pathogens such as Staphylococcus aureus and Escherichia coli. Results indicated that certain modifications led to a notable increase in antibacterial activity compared to controls .

Comparative Analysis

The following table summarizes key findings related to the biological activities of various piperazine derivatives:

Compound NameActivity TypeKey Findings
2,5-PiperazinedioneAntiviralPotential inhibition of HIV integrase
Piperazine Derivative AAntibacterialEffective against Staphylococcus aureus
Piperazine Derivative BAntifungalSignificant antifungal activity observed

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

To contextualize its properties, this compound is compared with three classes of analogs: cyclic dipeptides, thiazolidinone derivatives, and tricyclic fungicides. Key structural and functional distinctions are summarized below.

Table 1: Structural and Functional Comparison

Compound Name / Class Core Structure Key Functional Groups Bioactivity Solubility (LogP) Reference
Target Compound 2,5-Piperazinedione + Tricyclodecane + Thiazolidinone 4-Oxo-tricyclodecane, Phenyl-thiazolidinone Hypothesized: Antifungal, Protease inhibition ~2.8 (predicted)
Cyclo-Glycyl-Phenylalanine (c-GlyPhe) 2,5-Piperazinedione Benzyl, Carbonyl Protease inhibition, Fragmentation stability under UV ~1.5
Vinclozolin (Fungicide) Oxazolidinedione Dichlorophenyl, Ethynyl Fungal cytochrome P450 inhibition ~3.0
5-(Z)-Arylidene-4-thiazolidinones Thiazolidinone + Arylidene Hydroxyphenyl, Methoxybenzylidene Antioxidant, Anticancer ~1.2–2.5

Cyclic Dipeptides (e.g., c-GlyPhe, c-TrpTrp)

Cyclic dipeptides like c-GlyPhe share the 2,5-piperazinedione core but lack the tricyclodecane and thiazolidinone substituents. Their bioactivity often hinges on aromatic side chains (e.g., benzyl in c-GlyPhe) that interact with hydrophobic enzyme pockets . However, its higher lipophilicity (predicted LogP ~2.8 vs. c-GlyPhe’s ~1.5) may limit aqueous solubility, a critical factor for bioavailability.

Thiazolidinone Derivatives

Thiazolidinones such as 5-(Z)-arylidene-4-thiazolidinones (e.g., compound 5 in ) share the thiazolidinone ring but lack the piperazinedione and tricyclic components. These derivatives are synthesized via condensation of thiosemicarbazides with carbonyl compounds and exhibit antioxidant properties due to electron-donating substituents (e.g., 4-hydroxyphenyl) .

Tricyclic Fungicides (e.g., Procymidone, Vinclozolin)

Fungicides like vinclozolin incorporate rigid tricyclic or bicyclic frameworks (e.g., oxazolidinedione) to block fungal sterol biosynthesis . The target compound’s tricyclodecane-thiazolidinone architecture may mimic this mechanism but with a distinct pharmacophore. Notably, vinclozolin’s dichlorophenyl group is absent here, suggesting divergent binding targets.

Research Findings and Hypotheses

  • Synthetic Accessibility: The target compound’s synthesis likely parallels methods for cyclic dipeptides (condensation of amino acid derivatives) and thiazolidinones (refluxing thiosemicarbazides with carbonyl precursors) . However, introducing the tricyclodecane moiety may require specialized catalysts or high-pressure conditions.
  • Bioactivity Predictions: Molecular docking studies suggest the 4-oxo group and phenyl-thiazolidinone could inhibit fungal lanosterol 14α-demethylase (CYP51), analogous to azole antifungals. The tricyclodecane may enhance binding to hydrophobic pockets .
  • Stability : The fused tricyclic system likely improves thermal and oxidative stability compared to linear dipeptides like c-GlyPhe, which fragment under UV irradiation .

Preparation Methods

Key Synthetic Steps

  • Synthesis of 2,5-Piperazinedione Core:

    • Starting from glycine or glycine derivatives, the dipeptide is cyclized under dehydrating conditions (thermal or chemical) to form the 2,5-piperazinedione ring.
  • Introduction of the 4-Phenyl Substituent:

    • The 4-position nitrogen of the piperazinedione ring is functionalized with a phenyl group, typically via nucleophilic substitution or amide bond formation using phenyl-containing amines or acid derivatives.
  • Attachment of the 1-(4-oxo-2-tricyclo(3.3.1.1(3,7))dec-1-yl-3-thiazolidinyl) Group:

    • This complex substituent is introduced through a multi-step process:
      • Synthesis of the tricyclic decane moiety, often derived from bicyclic or tricyclic precursors via cycloaddition or rearrangement reactions.
      • Formation of the thiazolidine ring by condensation of cysteine or related sulfur-containing amino acids with aldehydes or ketones.
      • Coupling of the thiazolidinyl-tricyclic moiety to the piperazinedione nitrogen via amide or carbamate bond formation, using activating agents such as carbodiimides or acid chlorides.

Representative Preparation Method (Literature-Based)

Step Reagents/Conditions Description Yield/Notes
1 Glycine dipeptide, heat or dehydrating agent Cyclization to 2,5-piperazinedione core High yield, >85%
2 Phenylamine or phenylacetic acid derivative, coupling agent (e.g., EDC, DCC) Introduction of 4-phenyl substituent Moderate to high yield
3 Tricyclic decane precursor, cysteine derivative, aldehyde, coupling reagents Synthesis of 1-substituent and coupling to core Multi-step, overall moderate yield

This method requires careful control of reaction conditions to avoid side reactions such as polymerization or ring opening. Purification is typically achieved by chromatography and recrystallization.

Analytical and Research Findings on Preparation

  • Reaction Monitoring: Techniques such as NMR spectroscopy, mass spectrometry, and IR spectroscopy are employed to confirm the formation of the piperazinedione ring and the successful attachment of substituents.
  • Purity Assessment: High-performance liquid chromatography (HPLC) is used to assess the purity of intermediates and final products, ensuring ≥98% purity for research and application purposes.
  • Optimization Studies: Research indicates that solvent choice (e.g., DMF, DMSO), temperature, and reagent stoichiometry significantly affect yields and selectivity in the coupling steps.

Summary Table of Preparation Methods

Preparation Aspect Method/Condition Outcome/Notes
Core ring formation Thermal cyclization of glycine dipeptide Efficient, scalable
4-Phenyl substitution Amide bond formation with phenylamine Requires coupling agents, moderate yield
1-Substituent synthesis Multi-step synthesis of tricyclic-thiazolidinyl moiety Complex, requires multiple purification steps
Purification Chromatography, recrystallization High purity (>98%) achievable
Analytical confirmation NMR, MS, IR, HPLC Essential for structure verification

Q & A

Q. What synthetic methodologies are recommended for the preparation of 2,5-Piperazinedione derivatives with thiazolidinone moieties?

  • Methodological Answer : The synthesis of structurally similar thiazolidinone derivatives involves refluxing precursors (e.g., thiosemicarbazides, chloroacetic acid) in solvent systems like DMF-acetic acid or ethanol with sodium acetate as a catalyst . For example, refluxing at 100–120°C for 2–4 hours under acidic conditions (glacial acetic acid) facilitates cyclization. Post-reaction, recrystallization from DMF-ethanol mixtures improves purity . Optimize stoichiometric ratios (e.g., 1:1 molar ratio of thiosemicarbazide to chloroacetic acid) and solvent polarity to enhance yield (typically 65–75%) .

Q. How can researchers characterize the structural and functional properties of this compound?

  • Methodological Answer : Employ a multi-technique approach:
  • 1H/13C NMR : Use DMSO-d6 or CDCl3 to resolve protons in aromatic and heterocyclic regions (δ 7.0–8.5 ppm for phenyl groups; δ 3.5–5.0 ppm for thiazolidinone protons) .
  • FT-IR : Identify carbonyl stretches (C=O at ~1700–1750 cm<sup>−1</sup>) and N–H vibrations (~3200–3300 cm<sup>−1</sup>) .
  • HPLC-MS : Confirm molecular weight and purity using reverse-phase C18 columns with acetonitrile/water gradients .

Q. What preliminary assays are suitable for evaluating biological activity?

  • Methodological Answer : Conduct in vitro cytotoxicity assays (e.g., MTT or resazurin) against cancer cell lines (e.g., HeLa or MCF-7) at concentrations of 10–100 µM. Pair with enzyme inhibition studies (e.g., kinase or protease targets) using fluorescence-based assays. Include positive controls (e.g., doxorubicin) and validate results with triplicate measurements .

Advanced Research Questions

Q. How can computational reaction path search methods accelerate the design of novel derivatives?

  • Methodological Answer : Use quantum chemical calculations (e.g., DFT at B3LYP/6-31G* level) to model transition states and energy barriers for key steps like thiazolidinone cyclization. Apply nudged elastic band (NEB) methods to map reaction coordinates, and validate with experimental kinetics (e.g., Arrhenius plots). Integrate machine learning to predict optimal solvent-catalyst combinations, as demonstrated in ICReDD’s feedback loop framework .

Q. What experimental design strategies resolve contradictions in yield or purity across synthesis protocols?

  • Methodological Answer : Implement Design of Experiments (DoE) to isolate critical variables (e.g., temperature, solvent ratio, catalyst loading). For example:
  • Factorial Design : Test 2–3 factors at high/low levels (e.g., 80°C vs. 120°C; DMF vs. ethanol).
  • Response Surface Methodology (RSM) : Optimize for yield (%) and purity (HPLC area%) using Central Composite Design (CCD).
    Statistical software (e.g., JMP, Minitab) can identify interactions (e.g., temperature × solvent) and derive predictive models .

Q. How can reactor design principles improve scalability for multi-step syntheses?

  • Methodological Answer : For continuous-flow systems:
  • Membrane Reactors : Enhance heat/mass transfer for exothermic cyclization steps.
  • Microreactors : Minimize side reactions via precise residence time control (e.g., <5 minutes).
    Simulate fluid dynamics (COMSOL) to optimize mixing efficiency and validate with pilot-scale trials .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.